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Compound of Interest

Compound Name: TI17

Cat. No.: B337695 Get Quote

For Immediate Reference: Essential Safety and Disposal Information for Researchers and Drug

Development Professionals

The proper handling and disposal of TI17, a high-strength titanium alloy (Ti-5Al-2Sn-2Zr-4Mo-

4Cr), is critical for laboratory safety and environmental compliance. While solid forms of TI17
are generally considered non-hazardous, the fine powders, dust, and shavings generated

during research and development activities present significant safety risks and require specific

disposal protocols. This document provides detailed, step-by-step guidance for the safe

management of TI17 waste streams.

Quantitative Data for TI17 Waste Management
The following table summarizes key quantitative data for the safe handling and disposal of TI17
alloy waste, particularly in fine particulate form. This information is essential for risk

assessment and ensuring regulatory compliance.
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Parameter Value / Classification
Regulatory Body /
Standard

EPA Hazardous Waste Code
Potentially D001 (Ignitability)

for fine powders and dust
EPA / RCRA

Minimum Ignition Energy (MIE) 3-30 mJ N/A

Minimum Ignition Temperature

(MIT)
300-700°C N/A

OSHA Permissible Exposure

Limit (PEL) for Titanium

Dioxide

15 mg/m³ (Total Dust) OSHA

Passivation Solution (Nitric

Acid)
20-50% by volume ASTM A967

Passivation Immersion Time 20-30 minutes ASTM A967

Passivation Temperature Room Temperature to 60°C ASTM A967

Experimental Protocols for Safe Disposal
Adherence to the following experimental protocols is mandatory for the safe disposal of TI17
alloy waste products. These procedures are designed to mitigate risks associated with the

various forms of TI17 waste generated in a laboratory setting.

Protocol 1: Segregation and Collection of TI17 Waste
Solid Waste (Non-hazardous):

Segregate solid pieces of TI17 (e.g., failed test articles, larger machining scraps) from

other laboratory waste.

Place in a clearly labeled, durable container designated for "Non-hazardous TI17 Solid

Waste for Recycling."

Fine Powders, Dust, and Shavings (Potentially Hazardous):
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All operations that generate fine particulates (e.g., grinding, sawing, milling) must be

conducted in a well-ventilated area, preferably within a fume hood or an enclosure with a

dedicated dust collection system.

Use spark-resistant tools for handling and collection.

Collect fine powders, dust, and shavings in a separate, clearly labeled, sealed container.

The label must read: "Hazardous Waste: Ignitable Titanium Alloy Powder (TI17)."

Ground all collection equipment and containers to prevent the buildup of static electricity.

[1]

Protocol 2: Passivation of Fine Particulate Waste
To reduce the reactivity of fine TI17 waste, a passivation step is recommended. This process

creates a protective oxide layer on the surface of the particles.

Preparation of Passivation Solution:

In a designated chemical fume hood, prepare a passivation solution of 20-50% nitric acid

in deionized water. Always add acid to water.

Immersion:

Carefully and slowly add the collected TI17 fines to the nitric acid solution. Avoid rapid

addition, which can cause excessive foaming and heat generation.

Gently agitate the mixture to ensure all particles are wetted.

Allow the material to remain in the solution for 20-30 minutes at room temperature.

Rinsing and Drying:

Decant the nitric acid solution into a designated hazardous waste container for acids.

Thoroughly rinse the passivated TI17 fines with deionized water until the rinse water is

neutral (pH 7).
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Carefully dry the passivated powder in a vacuum oven at a low temperature (not to exceed

100°C).

Protocol 3: Final Disposal
Recycling (Preferred Method):

Due to the high value of titanium alloys, recycling is the preferred disposal method for all

forms of TI17 waste.

Contact a certified metals recycling vendor that specializes in titanium alloys.

Provide the vendor with a full description of the waste material, including its form (solid,

powder) and whether it has been passivated.

Landfill Disposal (for non-recyclable waste):

If recycling is not feasible, the waste must be characterized to determine if it meets the

criteria for hazardous waste.

For fine powders and dust, a Toxicity Characteristic Leaching Procedure (TCLP) test may

be required to determine if it is a characteristic hazardous waste.

If the waste is determined to be hazardous, it must be disposed of at a licensed hazardous

waste disposal facility, following all local, state, and federal regulations.

Mandatory Visualizations
The following diagrams illustrate the key workflows for the proper disposal of TI17 alloy waste.
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Caption: Workflow for the segregation and disposal of solid and fine particulate TI17 waste.
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Caption: Step-by-step process for the passivation of fine TI17 particulate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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